Cas no 162705-13-7 (1,2,3-trimethoxy-5-[(Z)-2-(4-methoxy-3-nitrophenyl)ethenyl]benzene)

• Product Name: 1,2,3-trimethoxy-5-[(Z)-2-(4-methoxy-3-nitrophenyl)ethenyl]benzene
• CAS No: 162705-13-7
• MF: C₁₈H₁₉NO₆
• MW: 345.346565485001
• CID: 1344005
• PubChem ID: 10617491
• Update Time: 2025-10-30

1,2,3-trimethoxy-5-[(Z)-2-(4-methoxy-3-nitrophenyl)ethenyl]benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,3-trimethoxy-5-[(1Z)-2-(4-methoxy-3-nitrophenyl)ethenyl]-
• (Z)-1-(4''-METHOXY-3''-NITROPHENYL)-2-(3',4',5'-TRIMETHOXYPHENYL)ETHENE
• 1,2,3-trimethoxy-5-[(Z)-2-(4-methoxy-3-nitrophenyl)ethenyl]benzene
• AKOS015958335
• (Z)-1,2,3-trimethoxy-5-(4-methoxy-3-nitrostyryl)benzene
• 1,2,3-Trimethoxy-5-[(Z)-2-(4-methoxy-3-nitro-phenyl)-vinyl]-benzene
• BDBM50168443
• (Z)-1-(3-nitro-4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl) ethene
• PXLJRDOKORMMCA-WAYWQWQTSA-N
• ST-3098
• (Z)-1-(3'',4'',5''-trimethoxyphenyl)-2-(3''''-nitro-4''''-methoxyphenyl)ethane
• 162705-13-7
• (Z)-5-(4-methoxy-3-nitrostyryl)-1,2,3-trimethoxybenzene
• CS-0336953
• F2147-0712
• (Z)-3,4,4',5-tetramethoxy-3'-nitrostilbene
• CHEMBL192224
• SCHEMBL4967209

• Inchi： 1S/C18H19NO6/c1-22-15-8-7-12(9-14(15)19(20)21)5-6-13-10-16(23-2)18(25-4)17(11-13)24-3/h5-11H,1-4H3/b6-5-
• InChI Key： PXLJRDOKORMMCA-WAYWQWQTSA-N
• SMILES： O(C)C1C(=CC(/C=C\C2C=CC(=C(C=2)[N+](=O)[O-])OC)=CC=1OC)OC

Computed Properties

• Exact Mass: 345.12127
• Monoisotopic Mass: 345.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• PSA: 80.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1,2,3-trimethoxy-5-[(Z)-2-(4-methoxy-3-nitrophenyl)ethenyl]benzene

Comprehensive Overview of 1,2,3-Trimethoxy-5-[(Z)-2-(4-Methoxy-3-Nitrophenyl)Ethenyl]Benzene (CAS No. 162705-13-7)

1,2,3-Trimethoxy-5-[(Z)-2-(4-methoxy-3-nitrophenyl)ethenyl]benzene (CAS No. 162705-13-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This styrene derivative features a unique Z-configuration and a nitro-methoxy substitution pattern, making it a valuable intermediate for synthesizing bioactive molecules. Its structural complexity and electron-rich aromatic system contribute to its utility in fluorescence studies, organic electronics, and drug discovery.

Recent studies highlight the growing demand for nitroaromatic compounds like 162705-13-7 in developing antioxidant agents and anti-inflammatory drugs. Researchers are particularly interested in its potential as a photoactive material due to its conjugated double bond system, which enables applications in OLEDs (Organic Light-Emitting Diodes) and sensors. The compound’s methoxy groups enhance solubility in organic solvents, facilitating its use in high-throughput screening.

From an SEO perspective, users frequently search for "CAS 162705-13-7 supplier," "1,2,3-trimethoxy-5-vinylbenzene derivatives," and "Z-isomer styrene applications." These queries reflect the compound’s relevance in academic research and industrial R&D. Environmental concerns also drive interest in "green synthesis of nitroaromatics," aligning with the push for sustainable chemistry practices.

The synthetic routes for 162705-13-7 often involve Wittig reactions or Pd-catalyzed cross-coupling, methods widely discussed in peer-reviewed journals. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its isomeric purity, a key factor for reproducibility in medicinal chemistry. Notably, its UV-Vis absorption properties make it a candidate for photodynamic therapy research.

In the context of market trends, the compound’s niche applications in agrochemicals and dye intermediates have spurred collaborations between academia and manufacturers. Discussions on platforms like ResearchGate often focus on optimizing its yield and scalability, addressing challenges such as byproduct formation during synthesis.

Future directions for 1,2,3-trimethoxy-5-[(Z)-2-(4-methoxy-3-nitrophenyl)ethenyl]benzene include exploring its biocompatibility for drug delivery systems and its role in smart materials. As AI-driven molecular design gains traction, computational studies predicting its QSAR (Quantitative Structure-Activity Relationship) could unlock new applications, further solidifying its importance in cutting-edge science.